Cas no 1234807-40-9 (2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole)

• Product Name: 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole
• CAS No: 1234807-40-9
• MF: C₁₇H₁₄FN₃O₂S
• MW: 343.3753657341
• CID: 5444669
• PubChem ID: 49672236
• Update Time: 2025-06-07

2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• AKOS024477785
• F2964-2926
• 2-(ethylthio)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole
• 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole
• 1234807-40-9
• 2-ethylsulfanyl-1-(4-fluorophenyl)-5-(3-nitrophenyl)imidazole

• Inchi： 1S/C17H14FN3O2S/c1-2-24-17-19-11-16(12-4-3-5-15(10-12)21(22)23)20(17)14-8-6-13(18)7-9-14/h3-11H,2H2,1H3
• InChI Key： NMJJGJOZHAUHDR-UHFFFAOYSA-N
• SMILES： C1(SCC)N(C2=CC=C(F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 343.07907603g/mol
• Monoisotopic Mass: 343.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.8±60.0 °C(Predicted)
• pka: 2.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 1234807-40-9 and Product Name: 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole

The compound identified by the CAS number 1234807-40-9 and the product name 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This imidazole derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple substituents, including an ethylsulfanyl group, a 4-fluorophenyl moiety, and a 3-nitrophenyl group, contributes to its complex chemical profile and influences its reactivity and biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. Imidazoles are known for their broad spectrum of biological activities, making them valuable scaffolds for drug design. The specific substitution pattern in 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole positions it as a promising candidate for further investigation. The ethylsulfanyl group, for instance, can modulate electronic properties and hydrogen bonding capabilities, while the fluorine atom in the 4-fluorophenyl ring enhances lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research trends indicate that imidazole-based molecules exhibit significant promise in various therapeutic areas, including oncology, infectious diseases, and neurological disorders. The structural features of 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole suggest that it may interact with biological targets in novel ways, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

In particular, the 3-nitrophenyl group introduces a polar region that can enhance binding affinity to certain enzymes or receptors. This feature is particularly relevant in the context of drug design, where optimizing interactions with biological targets is crucial. The combination of these substituents makes 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole a versatile molecule that could be explored for multiple therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired imidazole core. The introduction of each substituent must be meticulously controlled to avoid unwanted side products, which could compromise the compound's biological activity.

From a computational chemistry perspective, molecular modeling techniques are essential for understanding the interactions between 2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole and its potential biological targets. These studies can provide insights into binding affinities, enzyme kinetics, and drug-like properties such as solubility and metabolic stability. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for experimental validation.

The pharmacological evaluation of this compound has already begun in several academic and industrial laboratories. Initial studies suggest that it exhibits interesting biological profiles in vitro, including interactions with enzymes like cytochrome P450 isoforms and receptors involved in signal transduction pathways. These findings are encouraging and warrant further investigation to fully elucidate its therapeutic potential.

In conclusion,2-(ethylsulfanyl)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for drug development across multiple therapeutic areas. Continued research efforts are needed to fully explore its potential benefits and optimize its pharmacological properties for clinical applications.